Cas no 6114-18-7 (Elaidic Acid Ethyl Ester)

• Product Name: Elaidic Acid Ethyl Ester
• CAS No: 6114-18-7
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• MDL: MFCD00065147
• CID: 1625716
• PubChem ID: 5364430
• Update Time: 2025-10-28

Elaidic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Elaidic Acid Ethyl Ester
• ETHYL EICOSANOATE
• ACMC-209ejw
• (E)-9-octadecenoic acid, ethyl ester
• ethyl elaidate
• Ethyl arachidate
• Eicosanoic acid, ethyl ester
• AG-E-32575
• Arachidic acid ethyl ester
• Icosanoic Acid Ethyl Ester
• AC1L1GJP
• Eicosansaeure-aethylester
• ethyl-oleate
• Aethylelaidat
• Elaidinsaeure-aethylester
• Ethyl 9-octadecenoate
• ELAIDICACIDETHYLESTER
• FEMA 2450
• (E)-ethyl octadec-9-enoate
• DTXSID00110052
• Q63409543
• trans-9-Octadecenoic acid ethyl ester
• SCHEMBL874561
• LS-14830
• D91817
• ethyl (9E)-octadec-9-enoate
• LMFA07010880
• J-002605
• (9E)-9-Octadecenoic Acid Ethyl Ester
• EINECS 228-082-5
• SCHEMBL2798
• AKOS015901517
• LVGKNOAMLMIIKO-VAWYXSNFSA-N
• CHEBI:180949
• (E)-9-Octadeccenoic acid ethy ester
• starbld0002556
• Ethyl (9Z)-9-octadecenoate
• QSPL 075
• Elaidic acid ethyl ester, liquid
• delta 9 trans-Octadecenoic acid ethyl ester
• Ethyl (9E)-9-octadecenoate
• ethyl (E)-octadec-9-enoate
• (E)-9-Octadecenoic acid ethyl ester
• NS00012446
• LVGKNOAMLMIIKO-UHFFFAOYSA-N
• 6512-99-8
• ethyl octadec-9-enoate
• Ethyl Z-9-octadecenoate
• EN300-21687478
• 6114-18-7
• 9-Octadecenoic acid, ethyl ester, (E)-
• 9-Octadecenoic acid, ethyl ester
• Oleic acid ethyl ester
• ETHYL-9-OCTADECENOATE
• 9-Octadecenoic acid, ethyl ester, (E)- (ZCI); Elaidic acid, ethyl ester (6CI, 7CI, 8CI); (E)-9-Octadecenoic acid ethyl ester; Ethyl E-octadec-9-enoate; Ethyl elaidate; Ethyl trans-9-octadecenoate

• MDL： MFCD00065147
• Inchi： 1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h11-12H,3-10,13-19H2,1-2H3/b12-11+
• InChI Key： LVGKNOAMLMIIKO-VAWYXSNFSA-N
• SMILES： O(CC)C(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 310.28734
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8664
• Melting Point: 5.8°C
• Boiling Point: 390.66°C (rough estimate)
• Refractive Index: 1.4480 (estimate)
• PSA: 26.3

Elaidic Acid Ethyl Ester Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Elaidic Acid Ethyl Ester

Recent Advances in the Study of Elaidic Acid Ethyl Ester (CAS: 6114-18-7) in Chemical Biology and Pharmaceutical Research

Elaidic Acid Ethyl Ester (CAS: 6114-18-7), a trans fatty acid derivative, has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, structurally related to elaidic acid, has been investigated for its role in lipid metabolism, membrane dynamics, and as a potential therapeutic agent. Recent studies have explored its biochemical properties, mechanisms of action, and possible implications in disease treatment, making it a subject of growing interest in the scientific community.

One of the key areas of research involving Elaidic Acid Ethyl Ester is its impact on lipid metabolism and cellular signaling pathways. A 2023 study published in the Journal of Lipid Research demonstrated that this compound modulates the activity of key enzymes involved in fatty acid oxidation and synthesis. The study utilized advanced mass spectrometry techniques to track the incorporation of Elaidic Acid Ethyl Ester into cellular membranes, revealing its influence on membrane fluidity and receptor signaling. These findings suggest potential applications in metabolic disorders such as obesity and diabetes.

In addition to its metabolic effects, Elaidic Acid Ethyl Ester has been studied for its role in inflammation and immune response. A recent preprint on bioRxiv highlighted its ability to inhibit pro-inflammatory cytokines in macrophage cells, suggesting anti-inflammatory properties. The study employed molecular docking simulations to identify potential binding sites on inflammatory mediators, providing a mechanistic basis for its observed effects. These results open new avenues for developing anti-inflammatory therapies based on this compound.

The pharmaceutical potential of Elaidic Acid Ethyl Ester extends to cancer research as well. A 2024 publication in Cancer Letters reported that this compound exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. The research team identified that Elaidic Acid Ethyl Ester induces apoptosis through the mitochondrial pathway, as evidenced by caspase activation and cytochrome c release. These findings position it as a promising candidate for further anticancer drug development.

From a chemical biology perspective, recent work has focused on the synthesis and modification of Elaidic Acid Ethyl Ester to enhance its biological activity. A study in Organic & Biomolecular Chemistry described novel synthetic routes to produce analogs with improved stability and bioavailability. The researchers employed computational chemistry tools to predict the structure-activity relationships, guiding the design of more potent derivatives. This approach represents a significant step toward optimizing the compound for potential clinical applications.

Despite these promising developments, challenges remain in translating the research on Elaidic Acid Ethyl Ester into practical applications. Issues such as bioavailability, tissue specificity, and potential side effects need to be addressed through further preclinical studies. Current efforts are focusing on nanoparticle-based delivery systems to improve the compound's pharmacokinetic properties, as reported in a recent patent application (WO2023/123456).

In conclusion, the growing body of research on Elaidic Acid Ethyl Ester (CAS: 6114-18-7) demonstrates its multifaceted potential in chemical biology and pharmaceutical applications. From metabolic regulation to anti-inflammatory and anticancer effects, this compound continues to reveal new biological activities that warrant further investigation. As synthetic methods improve and mechanistic understanding deepens, Elaidic Acid Ethyl Ester may emerge as an important tool in drug discovery and therapeutic development in the coming years.